Cas no 72720-14-0 (methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide)

methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide structure
72720-14-0 structure
Product name:methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide
CAS No:72720-14-0
MF:C13H27O4PS2
MW:342.454842805862
CID:1757370
PubChem ID:51675

methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide Chemical and Physical Properties

Names and Identifiers

    • methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide
    • methyl 2-[[methyl(octoxy)phosphoryl]sulfanylmethylsulfanyl]acetate
    • DTXSID90993538
    • 72720-14-0
    • Acetic acid, 2-(mercaptomethylthio)-, methyl ester, S-ester with O-octyl methylphosphonothioate
    • Methyl 6-methyl-6-oxo-7-oxa-3,5-dithia-6lambda~5~-phosphapentadecan-1-oate
    • Inchi: InChI=1S/C13H27O4PS2/c1-4-5-6-7-8-9-10-17-18(3,15)20-12-19-11-13(14)16-2/h4-12H2,1-3H3
    • InChI Key: BCYATZDLGYZPKA-UHFFFAOYSA-N
    • SMILES: CCCCCCCCOP(=O)(C)SCSCC(=O)OC

Computed Properties

  • Exact Mass: 342.10901
  • Monoisotopic Mass: 342.10883868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 4

Experimental Properties

  • Density: 1.122
  • Boiling Point: 405.9°C at 760 mmHg
  • Flash Point: 199.3°C
  • Refractive Index: 1.493
  • PSA: 52.6
  • LogP: 4.78330

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